molecular formula C19H30N2O3 B1370007 4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-isopropylaniline

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-isopropylaniline

Cat. No. B1370007
M. Wt: 334.5 g/mol
InChI Key: JMYUZRGCOLOCHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-isopropylaniline is a useful research compound. Its molecular formula is C19H30N2O3 and its molecular weight is 334.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-isopropylaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-isopropylaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3-isopropylaniline

Molecular Formula

C19H30N2O3

Molecular Weight

334.5 g/mol

IUPAC Name

tert-butyl 4-(4-amino-2-propan-2-ylphenoxy)piperidine-1-carboxylate

InChI

InChI=1S/C19H30N2O3/c1-13(2)16-12-14(20)6-7-17(16)23-15-8-10-21(11-9-15)18(22)24-19(3,4)5/h6-7,12-13,15H,8-11,20H2,1-5H3

InChI Key

JMYUZRGCOLOCHT-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(C=CC(=C1)N)OC2CCN(CC2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3-isopropylnitrobenzene (4.1 g) in methanol (70 ml) was added palladium on carbon (0.4 g) and the mixture was stirred under a hydrogen atmosphere at room temperature for 3 hours. The reaction mixture was filtered and the filtrate concentrated in vacuo. The residue was purified by chromatography on a silica gel column using hexane/ethyl acetate=3/2 as an eluant to give the desired compound (2.8 g, yield 74%) as a red oil.
Name
4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3-isopropylnitrobenzene
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
0.4 g
Type
catalyst
Reaction Step One
Yield
74%

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